molecular formula C10H16O4 B8535130 2-(1-Ethyl-propylidene)-malonic acid dimethyl ester

2-(1-Ethyl-propylidene)-malonic acid dimethyl ester

Cat. No.: B8535130
M. Wt: 200.23 g/mol
InChI Key: MNQWQQUJQOLDLW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(1-Ethyl-propylidene)-malonic acid dimethyl ester is a useful research compound. Its molecular formula is C10H16O4 and its molecular weight is 200.23 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H16O4

Molecular Weight

200.23 g/mol

IUPAC Name

dimethyl 2-pentan-3-ylidenepropanedioate

InChI

InChI=1S/C10H16O4/c1-5-7(6-2)8(9(11)13-3)10(12)14-4/h5-6H2,1-4H3

InChI Key

MNQWQQUJQOLDLW-UHFFFAOYSA-N

Canonical SMILES

CCC(=C(C(=O)OC)C(=O)OC)CC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Step A To a solution of dimethyl malonate (10 g, 75 mmol), 3-pentanone (6.5 g, 75 mmol) and pyridine (7.9 g, 100 mmol) in anhydrous tetrahydrofuran (300 mL) at 0° C. was added a dichloromethane solution (1 M) of TiCl4 (100 mL, 100 mmol) during a period of 1 h. After the addition was finished, the reaction mixture was gradually warmed room temperature and stirred for 18 h. Water was added to quench the reaction. The mixture was extracted with ethyl ether. The organic layer was separated, and the aqueous layer was extracted with ethyl acetate. The organic layers were combined, concentrated. The residue was purified by chromatography (EtOAc:hexanes=1:20) to give 2-(1-ethyl-propylidene)-malonic acid dimethyl ester as a light yellow oil (7 g, 46%).
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
6.5 g
Type
reactant
Reaction Step One
Quantity
7.9 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
300 mL
Type
solvent
Reaction Step One
Name
Quantity
100 mL
Type
catalyst
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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